Cas no 866131-88-6 (N-[4-(4-Pentylcyclohexyl)phenyl]-3,4-dihydro-2(1H)-isoquinolinecarboxamide)

• Product Name: N-[4-(4-Pentylcyclohexyl)phenyl]-3,4-dihydro-2(1H)-isoquinolinecarboxamide
• CAS No: 866131-88-6
• MF: C₂₇H₃₆N₂O
• MW: 404.587547302246
• CID: 5015549
• Update Time: 2025-05-23

N-[4-(4-Pentylcyclohexyl)phenyl]-3,4-dihydro-2(1H)-isoquinolinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-pentylcyclohexyl)phenyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxamide
• N-[4-(4-pentylcyclohexyl)phenyl]-3,4-dihydro-2(1H)-isoquinolinecarboxamide
• N-[4-(4-Pentylcyclohexyl)phenyl]-3,4-dihydro-2(1H)-isoquinolinecarboxamide

• Inchi： 1S/C27H36N2O/c1-2-3-4-7-21-10-12-23(13-11-21)24-14-16-26(17-15-24)28-27(30)29-19-18-22-8-5-6-9-25(22)20-29/h5-6,8-9,14-17,21,23H,2-4,7,10-13,18-20H2,1H3,(H,28,30)
• InChI Key： RACGDDBTGSOIDA-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)C1CCC(CCCCC)CC1)N1CC2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 519
• XLogP3: 7.6
• Topological Polar Surface Area: 32.299

Additional information on N-[4-(4-Pentylcyclohexyl)phenyl]-3,4-dihydro-2(1H)-isoquinolinecarboxamide

N-[4-(4-Pentylcyclohexyl)phenyl]-3,4-dihydro-2(1H)-isoquinolinecarboxamide: A Comprehensive Overview

The compound with CAS No 866131-88-6, known as N-[4-(4-pentylcyclohexyl)phenyl]-3,4-dihydro-2(1H)-isoquinolinecarboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and materials science. The molecule's structure incorporates a 3,4-dihydro-2(1H)-isoquinoline moiety, which is a key structural element in many bioactive compounds. Additionally, the presence of a 4-pentylcyclohexyl group introduces significant steric and electronic effects, making this compound a valuable subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic properties and molecular interactions of N-[4-(4-pentylcyclohexyl)phenyl]-3,4-dihydro-2(1H)-isoquinolinecarboxamide. Using state-of-the-art quantum mechanical calculations, scientists have been able to map the compound's frontier molecular orbitals, providing insights into its reactivity and potential for participation in various chemical transformations. These studies have highlighted the compound's ability to act as a π-acid in certain reaction pathways, making it a promising candidate for use in catalytic processes.

The synthesis of this compound involves a multi-step process that combines elements of palladium-catalyzed cross-coupling reactions with traditional organic synthesis techniques. Researchers have optimized the reaction conditions to achieve high yields and excellent stereochemical control. The use of microwave-assisted synthesis has further streamlined the production process, reducing reaction times while maintaining product quality. These advancements underscore the importance of continuous innovation in synthetic methodology to meet the demands of modern chemical research.

In terms of biological activity, N-[4-(4-pentylcyclohexyl)phenyl]-3,4-dihydro-2(1H)-isoquinolinecarboxamide has shown potential as a modulator of ion channels, particularly voltage-gated sodium channels. Preclinical studies have demonstrated its ability to inhibit sodium currents in neuronal cells, suggesting its utility in the development of anti-epileptic and pain management therapies. Furthermore, the compound's selectivity profile has been optimized through iterative medicinal chemistry efforts, enhancing its therapeutic index and reducing off-target effects.

The structural versatility of this compound also extends to its application in materials science. Recent research has explored its use as a building block for constructing advanced materials with tailored electronic properties. For instance, self-assembled monolayers incorporating this compound have exhibited unique electronic characteristics, making them suitable for applications in nanoelectronics and sensors. These findings highlight the compound's dual role as both a pharmacological agent and a material precursor.

From an environmental standpoint, the eco-friendly synthesis and degradation pathways of N-[4-(4-pentylcyclohexyl)phenyl]-3,4-dihydro-2(1H)-isoquinolinecarboxamide have been rigorously investigated. Studies indicate that the compound undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint. This aligns with growing industry trends toward sustainable chemical practices and green chemistry principles.

In conclusion, N-[4-(4-pentylcyclohexyl)phenyl]-3,4-dihydro-2(1H)-isoquinolinecarboxamide (CAS No 866131-88-6) stands at the intersection of cutting-edge chemical research and practical application. Its unique structure, coupled with recent advancements in synthesis and biological evaluation techniques, positions it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents and advanced materials.